Cas no 16168-91-5 (4-acetyl-1H-Pyrrole-2-carbonitrile)

4-acetyl-1H-Pyrrole-2-carbonitrile structure
16168-91-5 structure
Product Name:4-acetyl-1H-Pyrrole-2-carbonitrile
CAS No:16168-91-5
MF:C7H6N2O
MW:134.13534116745
CID:121462
PubChem ID:12415109
Update Time:2025-04-18

4-acetyl-1H-Pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-acetyl-1H-Pyrrole-2-carbonitrile
    • 1H-Pyrrole-2-carbonitrile,4-acetyl-
    • Pyrrole-2-carbonitrile, 4-acetyl- (8CI)
    • 1H-Pyrrole-2-carbonitrile, 4-acetyl-
    • SCHEMBL1075072
    • AKOS006353407
    • DTXSID10497205
    • A1-01577
    • 16168-91-5
    • Inchi: 1S/C7H6N2O/c1-5(10)6-2-7(3-8)9-4-6/h2,4,9H,1H3
    • InChI Key: HLFBERXRQZCZBY-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CNC(C#N)=C1

Computed Properties

  • Exact Mass: 133.04025
  • Monoisotopic Mass: 134.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 56.6Ų

Experimental Properties

  • PSA: 53.75
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